3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: 3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C15H17NO3/c1-15(14(18)19)9-10-16(11-15)13(17)8-7-12-5-3-2-4-6-12/h2-8H,9-11H2,1H3,(H,18,19)/b8-7+
• InChI Key: GTTZGCNPLDZTNX-BQYQJAHWSA-N
• Canonical SMILES: CC1(CCN(C1)C(=O)C=CC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: CC1(CCN(C1)C(=O)/C=C/C2=CC=CC=C2)C(=O)O
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid, also known as MPAC, is a chemical compound that has been studied for its potential applications in scientific research. MPAC is a pyrrolidine derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-tumor effects through the inhibition of the NF-κB signaling pathway. This compound has also been shown to have antioxidant properties, which may be due to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid in lab experiments is that it has been shown to have multiple biological activities, which makes it a versatile compound for studying various biological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret some of the results.

Future Directions

There are several future directions for research on 3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid. One direction is to further elucidate its mechanism of action, particularly with regards to its anti-inflammatory and anti-tumor effects. Another direction is to study its potential use as a drug delivery system. Additionally, more studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of 3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid involves the reaction of 3-methylpyrrolidine-3-carboxylic acid with (E)-3-phenylprop-2-enoyl chloride in the presence of a base. The reaction results in the formation of this compound as a white solid. The yield of the synthesis can be improved by optimizing the reaction conditions, such as the reaction temperature and time.

Scientific Research Applications

3-methyl-1-[(E)-3-phenylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use as a drug delivery system.